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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl(octadecyl)ammonium acetate (DOAAC), with the CAS number 19855-61-9, is a
guaternary ammonium compound that has garnered significant interest across various scientific
and industrial domains. Its unique molecular structure, featuring a long hydrophobic octadecyl
chain and a hydrophilic dimethylammonium acetate headgroup, imparts valuable surfactant
and antimicrobial properties. This technical guide provides a comprehensive overview of
DOAQC, focusing on its physicochemical properties, synthesis, applications, and the molecular
mechanisms underpinning its activity.

Physicochemical Properties

DOAAC is a multifaceted compound with a range of properties that make it suitable for diverse
applications. A summary of its key physicochemical characteristics is presented in Table 1.

Table 1: Physicochemical Properties of Dimethyl(octadecyl)ammonium acetate
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Property Value Reference
CAS Number 19855-61-9

Molecular Formula C22H47NO2 [1][2]
Molecular Weight 357.6 g/mol [11[2]
Appearance Typically a white solid [1]

Long alkyl chain (octadecyl)
Key Feature enhancing hydrophobic [1]

properties

Synthesis

The synthesis of Dimethyl(octadecyl)ammonium acetate is a two-step process, beginning
with the preparation of the intermediate N,N-dimethyloctadecylamine, followed by an
acetylation reaction.

Synthesis of N,N-dimethyloctadecylamine (Intermediate)

A common method for the synthesis of N,N-dimethyloctadecylamine is the Leuckart reaction.
Experimental Protocol:

» Reaction Setup: In a suitable reaction vessel, charge octadecylamine and ethanol.

» Addition of Formic Acid: While stirring, add formic acid to the mixture.

» Addition of Formaldehyde: Slowly add formaldehyde to the reaction mixture.

¢ Reaction Conditions: Heat the mixture to reflux and maintain for a specified period.

o Neutralization: After the reaction is complete, cool the mixture and neutralize it with a
suitable base (e.g., sodium hydroxide) to a pH above 7.

 Purification: Separate the organic layer and remove the ethanol and any remaining water,
typically via vacuum distillation, to yield N,N-dimethyloctadecylamine.
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Acetylation of N,N-dimethyloctadecylamine

The final step involves the reaction of the tertiary amine with acetic acid to form the quaternary
ammonium salt.

Experimental Protocol:
e Reaction Setup: Dissolve N,N-dimethyloctadecylamine in a suitable solvent.

» Addition of Acetic Acid: Add acetic acid to the solution under controlled temperature
conditions.[1]

o Reaction: Stir the mixture for a sufficient time to ensure complete reaction.

 Purification: The final product, Dimethyl(octadecyl)ammonium acetate, can be purified by
recrystallization to achieve the desired purity.[1]

Logical Relationship of Synthesis:

Synthesis of Dimethyl(octadecyl)ammonium acetate

Acetic Acid

Formic Acid Leuckart Reaction
Y
Formaldehyde Leuckart Reaction »[N,N-dimethyloctadecylamine Acetylation Dimethyl(octadecyl)lammonium acetate
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Caption: Synthesis of Dimethyl(octadecyl)ammonium acetate.

Applications

The amphiphilic nature of Dimethyl(octadecyl)ammonium acetate underpins its utility in a
variety of applications.

Surfactant and Emulsifier

With its long hydrophobic tail and charged hydrophilic head, DOAQC is an effective surfactant,
reducing the surface tension of liquids.[1] This property makes it valuable as an emulsifier in
cosmetic and personal care product formulations, where it helps to stabilize mixtures of oil and
water.[1]

Antimicrobial Agent

DOAQC is classified as a quaternary ammonium compound, a class of molecules well-known
for their antimicrobial properties. It is effective against a broad spectrum of bacteria and fungi,
making it a common ingredient in disinfectants and antiseptics.[1]

lon-Pair Chromatography

In the field of analytical chemistry, DOAQC is utilized as an ion-pairing agent in reversed-phase
chromatography.[1] It forms ion pairs with negatively charged analytes, increasing their
retention on the nonpolar stationary phase and enabling their separation and quantification.[1]
This is particularly useful for the analysis of biomolecules like nucleotides and amino acids.[1]

Experimental Workflow for lon-Pair Chromatography:
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Caption: lon-Pair Chromatography Workflow.

Mechanism of Antimicrobial Action

The primary mechanism by which Dimethyl(octadecyl)ammonium acetate and other long-
chain quaternary ammonium compounds exert their antimicrobial effect is through the
disruption of the bacterial cell membrane.[1][3]

Signaling Pathway of Membrane Disruption:
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Mechanism of Bacterial Cell Membrane Disruption
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Caption: Mechanism of Bacterial Cell Membrane Disruption.

The process can be broken down into the following key steps:
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e Adsorption: The positively charged dimethylammonium headgroup of DOAQC is
electrostatically attracted to the negatively charged components of the bacterial cell
membrane, such as phospholipids and teichoic acids.[3]

o Penetration: The long, hydrophobic octadecyl tail penetrates the lipid bilayer of the cell
membrane.[3]

 Disruption: This insertion disrupts the ordered structure of the membrane, leading to a loss of
membrane integrity and an increase in permeability.

o Leakage: The compromised membrane allows for the leakage of essential intracellular
components, such as potassium ions and nucleotides.

o Cell Lysis: The extensive damage to the cell membrane ultimately leads to cell lysis and
death.[1]

Conclusion

Dimethyl(octadecyl)ammonium acetate is a versatile quaternary ammonium compound with
significant potential in various research and industrial applications. Its efficacy as a surfactant,
emulsifier, and broad-spectrum antimicrobial agent is directly linked to its amphiphilic molecular
structure. A thorough understanding of its synthesis, physicochemical properties, and
mechanism of action is crucial for its effective application in drug development and other
scientific endeavors. Further research into its specific quantitative properties, such as its critical
micelle concentration and minimum inhibitory concentrations against a wider range of
microorganisms, will undoubtedly expand its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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